Cas no 1461707-00-5 (2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile)

• Product Name: 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile
• CAS No: 1461707-00-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4600970
• PubChem ID: 75480523
• Update Time: 2025-05-21

2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile

• Inchi： 1S/C10H8ClNO/c11-9-5-7(1-3-12)10-8(6-9)2-4-13-10/h5-6H,1-2,4H2
• InChI Key： IXDGDEBEKUQWBI-UHFFFAOYSA-N
• SMILES： O1C2=C(CC#N)C=C(Cl)C=C2CC1

Additional information on 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile

2-(5-Chloro-2,3-Dihydro-1-Benzofuran-7-Yl)Acetonitrile: A Comprehensive Overview

The compound with CAS No. 1461707-00-5, known as 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with an acetonitrile group. The benzofuran ring system is a bicyclic structure consisting of a benzene ring fused to a furan ring, while the acetonitrile group introduces a nitrile functional group at the second position of the molecule.

The synthesis of 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed methods such as nucleophilic substitution, Friedel-Crafts alkylation, and oxidation-reduction reactions to construct this molecule. The presence of the chlorine atom at the fifth position of the benzofuran ring adds to the molecule's complexity and reactivity, making it a valuable substrate for further functionalization.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The benzofuran core is known to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have explored the ability of 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile to modulate cellular signaling pathways, particularly those involving protein kinases. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological potential, 2-(5-chloro-2,3-dihydro-1-benzofuran-7-yl)acetonitrile has also been studied for its electronic properties. The conjugated system within the benzofuran ring and the electron-withdrawing nitrile group contribute to its unique electronic characteristics. Researchers have investigated its use in organic electronics, where it shows promise as a component in light-emitting diodes (LEDs) and other optoelectronic devices. This dual functionality—biological and electronic—underscores the versatility of this compound.

The latest research on this compound has focused on its stereochemical properties and enantioselective synthesis. Scientists have developed asymmetric catalytic methods to produce enantiomerically pure versions of 2-(5-chloro-2,3-dihydro-1-benzofuran-7-y l)acetonitrile. These enantiomers exhibit distinct biological activities, highlighting the importance of stereochemistry in drug design. Furthermore, computational studies have provided insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design strategies.

In conclusion, 2-(5-chloro-2,3-dihydro_1-benzofuran_7_yl)acetonitrile (CAS No. 1461707_00_5) is a multifaceted compound with significant potential in both pharmacological and electronic applications. Its complex structure and diverse reactivity make it an attractive target for further research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in various scientific disciplines.